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Compound Name: 2-Hydroxyethyl formate
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Cat. No.: B1216225
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An In-depth Technical Guide to the Molecular Structure of 2-Hydroxyethyl formate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive examination of the molecular structure of 2-
Hydroxyethyl formate. By delving into its chemical identity, spectroscopic signature, and
physicochemical properties, this document serves as a critical resource for professionals
requiring a deep understanding of this bifunctional molecule.

Fundamental Chemical Identity

2-Hydroxyethyl formate, a notable organic compound, is structurally characterized as the
monoester of ethylene glycol and formic acid.[1] This unique arrangement, featuring both a
primary hydroxyl group and a formate ester, imparts a distinct reactivity profile, making it a
versatile intermediate in organic synthesis.[1]

Nomenclature and Chemical Identifiers

The compound is systematically named 2-hydroxyethyl formate according to the International
Union of Pure and Applied Chemistry (IUPAC) nomenclature.[1][2] This name precisely
describes the molecular architecture: a formate group attached to a 2-hydroxyethyl moiety.[1] It
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is also widely known by several synonyms, including "Glycol monoformate” and "1,2-Ethanediol
monoformate,” which highlight its derivation from ethylene glycol.[1][2][3][4]

Identifier Value Source
IUPAC Name 2-hydroxyethyl formate [1112]
CAS Number 628-35-3 [1][3][4]
Molecular Formula C3HeO3 [1][2][3][4]
Molecular Weight 90.08 g/mol [11121[3]
SMILES C(COC=0)0 [1][2][5]

INChl=1S/C3H603/c4-1-2-6-3-
InChl [1][2][4]
5/h3-4H,1-2H2

UKQJIDWBNQNAJHB-
InChiKey [1][2][5]
UHFFFAOYSA-N

Molecular Structure Visualization

The structural arrangement of 2-Hydroxyethyl formate consists of a two-carbon ethylene
backbone. One terminus is functionalized with a primary alcohol (-OH), while the other is ester-
linked to a formyl group (-OCHO). This bifunctional nature is central to its chemical behavior.

Caption: 2D structure of 2-Hydroxyethyl formate.

Physicochemical Properties

The presence of both a hydroxyl group capable of hydrogen bonding and a polar ester group
dictates the physical properties of 2-Hydroxyethyl formate. It is a colorless liquid with a boiling
point of approximately 175-180 °C.[3][4][6] Its miscibility with water and other polar solvents is
a direct consequence of its hydrogen bonding capabilities.
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Property Value Source
Appearance Colorless liquid [1][7]
Boiling Point ~175.1- 180 °C [31[41[7]
Density ~1.136 - 1.1839 g/cm? [3]4]
Flash Point ~77.8°C [4107]
Refractive Index ~1.404 [41[7]

Spectroscopic Elucidation of Molecular Structure

The definitive confirmation of the 2-Hydroxyethyl formate structure relies on a combination of
spectroscopic techniques. Each method provides unique insights into the molecule's functional
groups and atomic connectivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is paramount for elucidating the carbon-hydrogen framework.
¢ H NMR (Proton NMR): The proton spectrum provides a distinct fingerprint.

o Formyl Proton (H-C=0): A singlet is expected around 8.0 ppm, characteristic of a formate
proton.

o Methylene Group (-O-CHz-): Atriplet is anticipated around 4.2 ppm, coupled to the
adjacent methylene group.

o Methylene Group (-CH2-OH): A triplet is expected near 3.8 ppm, coupled to the other
methylene group.

o Hydroxyl Proton (-OH): A broad singlet, whose chemical shift is concentration and solvent-
dependent.

e 13C NMR (Carbon NMR): The carbon spectrum confirms the number and type of carbon
environments.
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o Carbonyl Carbon (C=0): A signal is expected in the downfield region, typically around 160-
170 ppm.

o Methylene Carbon (-O-CH:-): A signal is anticipated around 65-70 ppm.

o Methylene Carbon (-CH2-OH): A signal is expected around 60-65 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups based on their vibrational
frequencies.

e O-H Stretch: A broad and strong absorption band is observed in the region of 3200-3600
cm~1, which is characteristic of the hydroxyl group's hydrogen bonding.

e C=0 Stretch: A sharp and very strong absorption band appears around 1720 cm™1, indicative
of the ester carbonyl group.

e C-O Stretch: One or more strong bands are present in the 1000-1300 cm~1 region,
corresponding to the C-O single bonds of the ester and alcohol moieties.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern,
further confirming the structure.

e Molecular lon Peak ([M]*): The mass spectrum would show the molecular ion peak at an m/z
ratio corresponding to the molecular weight of 90.08 g/mol .[1][2][3]

e Fragmentation: Common fragmentation pathways would involve the loss of small neutral
molecules or radicals, such as the loss of the formyl group or cleavage of the ethylene chain,
providing further structural evidence.
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Caption: Workflow for spectroscopic structural elucidation.

Synthesis and Chemical Reactivity
Synthesis Protocols

The most common laboratory and industrial synthesis of 2-Hydroxyethyl formate is the direct
esterification of ethylene glycol with formic acid, often facilitated by an acid catalyst to
accelerate the reaction.[1]

Protocol: Acid-Catalyzed Esterification

e Reactant Charging: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, combine ethylene glycol (1.0 eq) and formic acid (1.1 eq).

o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid (0.01-0.05 eq).

o Reaction: Heat the mixture to reflux. The progress of the reaction can be monitored by
techniques like TLC or GC to observe the consumption of starting materials and the
formation of the product.
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o Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the acid
catalyst with a mild base (e.g., sodium bicarbonate solution).

o Extraction & Purification: Extract the product into an organic solvent (e.g., ethyl acetate).
Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it
under reduced pressure.

 Final Purification: Purify the crude product by vacuum distillation to obtain pure 2-
Hydroxyethyl formate.

Core Reactivity

The molecule's reactivity is governed by its two functional groups:

o Hydrolysis: The ester linkage is susceptible to hydrolysis under either acidic or basic
conditions, yielding ethylene glycol and formic acid.[1] This reaction is significant in
understanding its environmental degradation and metabolic pathways.[1]

» Nucleophilic Reactions: The molecule can react with various nucleophiles, making it a
versatile building block in the synthesis of more complex molecules, including
pharmaceuticals and agrochemicals.[1]

o Further Esterification: The free hydroxyl group can undergo further esterification or other
reactions typical of primary alcohols.

Applications in Research and Development
Due to its unique properties, 2-Hydroxyethyl formate is utilized in several fields:
o Chemical Intermediate: It serves as a precursor in the synthesis of other valuable chemicals.

[1] For instance, it has been explored for synthesizing ethylene carbonate, a component in
lithium-ion battery electrolytes.[1]

e Solvent: Its ability to dissolve a range of compounds makes it a useful solvent in certain
organic reactions.[1]

o Formylating Agent: It has potential as a formylating agent to introduce a formyl group into
other molecules.[1]
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e Industrial Uses: It is also used as a functional fluid in closed systems and as a pH-regulating
agent in some industrial processes.[2]

Safety and Handling

2-Hydroxyethyl formate is considered an irritant.[2] Standard laboratory safety protocols
should be strictly followed.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side-shields, and a lab coat.[8][9][10]

+ Handling: Handle in a well-ventilated area to avoid inhalation of vapors.[10][11] Avoid contact
with skin and eyes.[8][10][11]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials like strong acids and bases.[10][11]

Conclusion

The molecular structure of 2-Hydroxyethyl formate is defined by the strategic placement of a
hydroxyl and a formate ester group on an ethylene backbone. This arrangement is definitively
confirmed through a suite of spectroscopic methods, including NMR, IR, and mass
spectrometry. The interplay between these two functional groups dictates its physicochemical
properties, reactivity, and its utility as a versatile intermediate in chemical synthesis and various
industrial applications. A thorough understanding of this structure is essential for its effective
and safe application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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